Cas no 143612-18-4 (Benzoic acid, 2-[[2-[(2-hydroxyethyl)thio]ethyl]thio]-)

• Product Name: Benzoic acid, 2-[[2-[(2-hydroxyethyl)thio]ethyl]thio]-
• CAS No: 143612-18-4
• MF: C₁₁H₁₄O₃S₂
• MW: 258.357060909271
• CID: 2776440
• Update Time: 2023-08-07

Benzoic acid, 2-[[2-[(2-hydroxyethyl)thio]ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[2-[(2-hydroxyethyl)thio]ethyl]thio]-
• 2-({2-[(2-HYDROXYETHYL)SULFANYL]ETHYL}SULFANYL)BENZOIC ACID

• Inchi： 1S/C11H14O3S2/c12-5-6-15-7-8-16-10-4-2-1-3-9(10)11(13)14/h1-4,12H,5-8H2,(H,13,14)
• InChI Key： SRQCQBZKDYUXHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CCSCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• XLogP3: 1.9
• Topological Polar Surface Area: 108